Cas no 139394-53-9 (9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 3-amino-1,5,7-trimethyl-,methyl ester)

• Product Name: 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 3-amino-1,5,7-trimethyl-,methyl ester
• CAS No: 139394-53-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 1269271
• Update Time: 2024-08-03

9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 3-amino-1,5,7-trimethyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 3-amino-1,5,7-trimethyl-,methyl ester
• 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 3-amino-1,5,7-trimethyl-, methyl ester

• Inchi： 1S/C13H24N2O2/c1-9-5-11(2)7-13(14,10(16)17-4)8-12(3,6-9)15-11/h9,15H,5-8,14H2,1-4H3
• InChI Key： NSGRTQVTQRSHKM-UHFFFAOYSA-N
• SMILES： C12(C)NC(C)(CC(C)C1)CC(N)(C(OC)=O)C2

Computed Properties

• Exact Mass: 240.18392

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 294.1±40.0 °C(Predicted)
• PSA: 64.35
• pka: 10.42±0.70(Predicted)